BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Hydroxymethylmorpholine: Chemical Properties
and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxymethylmorpholine

Cat. No.: B1309833

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 3-Hydroxymethylmorpholine. The content is intended for
researchers, scientists, and drug development professionals, offering a detailed resource for
understanding and utilizing this versatile heterocyclic compound.

Chemical Identity and Properties

3-Hydroxymethylmorpholine is a morpholine derivative characterized by a hydroxymethyl
group at the 3-position of the morpholine ring. It exists as a racemic mixture and as individual
(R) and (S) enantiomers.

Table 1: Chemical Identifiers for 3-Hydroxymethylmorpholine and its Enantiomers
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Racemic 3- (S)-3- (R)-3-
Property Hydroxymethylmor  Hydroxymethylmor  Hydroxymethylmor
pholine pholine pholine
Morpholin-3- 3S)-morpholin-3- 3R)-morpholin-3-
IUPAC Name (Morp [(3S)-morp [(8R)-morp
yl)methanol ylmethanol[1] ylmethanol
CAS Number 106910-83-2[2] 211053-50-8[1] 211053-49-5[3]
Molecular Formula CsH11NO2[2] CsH11NO2[1] CsH11NO2[3]
Molecular Weight 117.15 g/mol [2] 117.15 g/mol [1] 117.15 g/mol [3]
) (S)-Morpholin-3- (R)-Morpholin-3-
Synonyms 3-Morpholinemethanol

ylmethanol[1]

ylmethanol

Table 2: Physicochemical Properties of 3-Hydroxymethylmorpholine

Property

Value

Source/Notes

Melting Point

Data not available

Data for the N-Boc protected
(S)-enantiomer is 80 °C.[4]

Boiling Point

Data not available

Predicted boiling point for the
N-Boc protected (S)-
enantiomer is 320.7+27.0 °C.
[4] Data for the parent
morpholine is 129 °C.[5]

Density

Data not available

Data for the N-Boc protected
(S)-enantiomer is 1.118 g/cm3.
[4] Data for the parent
morpholine is 1.007 g/cm3.[5]

Solubility

Soluble in water, ethanol, and

chloroform.

Qualitative data for the (R)-
enantiomer. More extensive
guantitative data is not readily

available.

Appearance

Reported as an oil for the (R)-

enantiomer.[3]
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Chemical Structure

The structure of 3-Hydroxymethylmorpholine consists of a saturated six-membered
morpholine ring containing one oxygen and one nitrogen atom at positions 1 and 4,
respectively. A hydroxymethyl group (-CH20H) is attached to the carbon atom at the 3-position.
The presence of a chiral center at the C-3 position gives rise to two enantiomers, (R)-3-
Hydroxymethylmorpholine and (S)-3-Hydroxymethylmorpholine. The morpholine ring
typically adopts a chair conformation.

Synthesis and Purification

3-Hydroxymethylmorpholine serves as a valuable building block in organic synthesis,
particularly in the preparation of pharmaceutical compounds.[2] The synthesis of the
enantiomerically pure forms is often desired.

Experimental Protocol: Synthesis of (R)-3-
Hydroxymethylmorpholine

This protocol describes the synthesis of (R)-3-Hydroxymethylmorpholine via the
debenzylation of (R)-(4-benzyl-3-morpholinyl)-methanol.[3]

Materials:

(R)-(4-benzyl-3-morpholinyl)-methanol

o Ethanol

o Palladium hydroxide on activated carbon (20%)

e Acetic acid

o Ether

o Tetrahydrofuran (THF)

¢ Ammonia-saturated methanol

 Isolute SCX-2 strong cation exchange column
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Procedure:

Dissolve (R)-(4-benzyl-3-morpholinyl)-methanol (1.1 g, 5.4 mmol) in ethanol (25 mL).
e Add palladium hydroxide on activated carbon (0.7 g) and acetic acid (0.5 mL) to the solution.

 Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere (1.2
bar).

 After the reaction is complete, remove the catalyst by filtration.
* Remove the solvent by evaporation under reduced pressure.
o Dissolve the residue in a mixture of ether (1 mL) and tetrahydrofuran (10 mL).

 Purify the solution by passing it through a strong cation exchange column (Isolute SCX-2, 10
9).

e Wash the column first with tetrahydrofuran.
o Elute the target product with ammonia-saturated methanol.

» Remove the solvent by evaporation under reduced pressure to yield (R)-3-
Hydroxymethylmorpholine as an oil (0.3625 g, 57% yield).[3]

Characterization:

e 1H NMR (500 MHz, CD30OD): & 2.9 (m, 3H), 3.3 (t, 1H), 3.5 (m, 3H), 3.7-3.9 (m, 2H).[3]
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Synthesis and Purification of (R)-3-Hydroxymethylmorpholine

Synthesis

Start: (R)-(4-benzyl-3-morpholinyl)-methanol

Y

Dissolve in Ethanol

\4
Add Pd(OH)2/C and Acetic Acid

Y

Hydrogenolysis (H2, 1.2 bar, RT, overnight)

A4

Filtration to remove catalyst

Y

Evaporation of solvent

Crude Product

Purification
Y

Dissolve residue in Ether/THF

Y

Load onto SCX-2 column

Y
Wash with THF

Y
Elute with NHs/Methanol

Y

Evaporation of solvent

Y

Final Product: (R)-3-Hydroxymethylmorpholine

Click to download full resolution via product page

Synthesis and Purification Workflow
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Reactivity and Chemical Behavior

The reactivity of 3-Hydroxymethylmorpholine is primarily dictated by the secondary amine

and the primary alcohol functional groups.

o N-Alkylation and N-Acylation: The secondary amine is nucleophilic and can readily undergo
reactions such as alkylation, acylation, and arylation to form N-substituted derivatives.

o O-Alkylation and O-Acylation: The primary hydroxyl group can be alkylated or acylated to
form ethers and esters, respectively.

o Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic

acid.

The morpholine ring is generally stable, but the presence of the heteroatoms influences the

electron distribution and reactivity of the molecule.

General Reactivity of 3-Hydroxymethylmorpholine

3-Hydroxymethylmorpholine

Rcocl R-X, base RCOCI, base
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’ N-Alkylation ’ O-Alkylation (Ether formation) Oxidation (to Aldehyde/Carboxylic Acid)

Ar-X, catalyst

’ O-Acylation (Ester formation)

N-Acylation

’ N-Arylation
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Reactivity of 3-Hydroxymethylmorpholine

Biological Activity and Applications

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1309833?utm_src=pdf-body
https://www.benchchem.com/product/b1309833?utm_src=pdf-body-img
https://www.benchchem.com/product/b1309833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While specific signaling pathways for 3-Hydroxymethylmorpholine have not been detailed in
the reviewed literature, the morpholine scaffold is a well-established privileged structure in
medicinal chemistry. Morpholine derivatives exhibit a wide range of pharmacological activities,
including anticancer, anti-inflammatory, and antimicrobial properties.[5][6] 3-
Hydroxymethylmorpholine serves as a key intermediate in the synthesis of these more
complex, biologically active molecules.[2][7] Its utility stems from the presence of both the
morpholine ring, which can improve pharmacokinetic properties, and the reactive
hydroxymethyl group, which allows for further structural modifications.

Safety Information

Detailed toxicological data for 3-Hydroxymethylmorpholine is limited. However, for the parent
compound, morpholine, it is known to be corrosive and flammable.[5] For (S)-3-
Hydroxymethylmorpholine, GHS hazard statements indicate that it is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate
personal protective equipment should be used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Hydroxymethylmorpholine: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1309833#3-
hydroxymethylmorpholine-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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